3-Methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol

• Molecular Formula: C8H15N3O
• Molecular Weight: 169.22 g/mol
• SMILES: CC(CC1=CN(N=N1)C)C(C)O
• InChI: InChI=1S/C8H15N3O/c1-6(7(2)12)4-8-5-11(3)10-9-8/h5-7,12H,4H2,1-3H3
• InChIKey: LIORNJHHDPBAOP-UHFFFAOYSA-N

3-Methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol: Chemical Identity & Profile

3-Methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol (CAS 1692389-56-2) is a synthetic, chiral 1,2,3-triazole-bearing secondary alcohol with the molecular formula C₈H₁₅N₃O and a molecular weight of 169.22 g/mol [1]. The compound features a 1-methyl-1,2,3-triazole ring linked to a branched butanol chain via a methylene bridge at the 4-position of the triazole. Its computed physicochemical properties include an XLogP3-AA of 0.5, a topological polar surface area (TPSA) of 50.9 Ų, one hydrogen bond donor, three hydrogen bond acceptors, and three rotatable bonds [1]. These properties place it within the fragment-like chemical space typically explored in medicinal chemistry and chemical biology campaigns targeting intracellular or CNS-exposed enzymes [1].

• Fragment-like physicochemical space for intracellular or CNS target campaigns

• Chiral secondary alcohol supports stereoselective SAR exploration

• Computed TPSA and rotatable bond profile indicate permeability-friendly properties

• [1] PubChem Compound Summary for CID 107052322, 3-Methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol. National Center for Biotechnology Information (2026). View Source

3-Methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol: Substitution Risk

High-strength differential evidence for this specific compound is critically limited in the open literature [1]. No head-to-head biological or performance studies directly comparing 3-methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol with its closest structural analogs were identified. The nearest commercially available comparator is 4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol (CAS 1697973-69-5, C₇H₁₃N₃O, MW 155.20) , which lacks the 3-methyl substituent on the butanol backbone. Substituting the target with this des-methyl analog would introduce a significant structural change that, as a class-level principle for small-molecule ligands, is highly likely to alter lipophilicity, metabolic stability, and binding geometry at protein active sites [1]. Consequently, any research or industrial program that has established a specific structure-activity relationship (SAR) with the methylated variant cannot reliably replace it with the simpler analog without re-validating activity, selectivity, and pharmacokinetic profiles. The following section presents the limited quantitative differentiation that can be substantiated from available computed and supplier data.

Target compound 3-Methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol

Closest analog 4-(1-Methyl-1H-1,2,3-triazol-4-yl)butan-2-ol (des-methyl)

Removal of the 3-methyl group may shift lipophilicity, metabolic stability, and binding geometry; SAR re-validation is likely required.

The additional chiral center creates a diastereomeric mixture that may alter stereospecific interactions with biological targets.

• [1] PubChem Compound Summary for CID 107052322, 3-Methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol. National Center for Biotechnology Information (2026). View Source

3-Methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol: Comparative Evidence

Des-Methyl Analog: Molecular Property Comparison

The target compound is structurally differentiated from the nearest commercially available analog, 4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol (CAS 1697973-69-5), by the addition of a methyl group at the 3-position of the butanol chain. This results in a higher molecular weight (169.22 vs. 155.20 g/mol) and increased lipophilicity (computed XLogP3-AA of 0.5 vs. 0.2 for the analog) [1]. The extra methyl group introduces a second chiral center, rendering the target compound a mixture of diastereomers, which fundamentally alters its three-dimensional shape and potential for stereospecific interactions with biological targets [1].

Des-methyl comparison

Class-level

Target: MW 169.22, XLogP 0.5 Analog: MW 155.20, XLogP ~0.2 Δ MW +14.02, Δ XLogP +0.3

Reported lipophilicity shift suggests distinct target-binding profiles.

Computed class-level inference; experimental validation required.

Evidence Dimension	Molecular weight and computed lipophilicity (XLogP3-AA)
Target Compound Data	MW 169.22 g/mol; XLogP3-AA 0.5
Comparator Or Baseline	4-(1-Methyl-1H-1,2,3-triazol-4-yl)butan-2-ol: MW 155.20 g/mol; XLogP3-AA ~0.2 (estimated from PubChem data for similar fragments) [1]
Quantified Difference	ΔMW = 14.02 g/mol; ΔXLogP3-AA ≈ +0.3
Conditions	Computed properties from PubChem (2026 release) for the target; MW from Chemsrc for the comparator; XLogP3-AA for the comparator is estimated based on the absence of the methyl group from the target's scaffold.

Why This Matters

For fragment-based screening or lead optimization, the increased molecular weight and lipophilicity of the target compound predict distinct absorption, distribution, and target-binding profiles compared to the simpler analog, making it a non-substitutable entity in any established SAR.

• [1] PubChem Compound Summary for CID 107052322, 3-Methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol. National Center for Biotechnology Information (2026). View Source

Supplier Purity Specification

Multiple independent suppliers list the minimum purity specification for 3-methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol at 95% . This established purity threshold serves as a procurement benchmark, as lower-grade material (e.g., <95%) from uncertified sources may contain impurities that interfere with biological assays or synthetic transformations. This quantitative specification is directly comparable to the purity typically offered for the des-methyl analog 4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol, which is also supplied at 95% from reputable vendors .

Supplier purity

Specification review

95%

Consistent purity specification supports reproducible procurement.

Supplier data; independent verification recommended.

Evidence Dimension	Supplier minimum purity specification
Target Compound Data	95% (AKSci, Leyan)
Comparator Or Baseline	4-(1-Methyl-1H-1,2,3-triazol-4-yl)butan-2-ol: 95% (Chemsrc-listed suppliers)
Quantified Difference	Equivalent nominal purity; no quantitative advantage claimed
Conditions	Vendor technical datasheets and product listings.

Why This Matters

The consistently disclosed 95% purity floor across vendors ensures that researchers can procure the compound with a reliable baseline quality, comparable to its closest structural analog, eliminating purity variability as a confounding factor in comparative experiments.

TPSA & Drug-Likeness Comparison

The target compound possesses a computed TPSA of 50.9 Ų, which is identical to that of its methylated and des-methyl triazole-butanol analogs because the 3-methyl group does not add polar atoms [1]. While this indicates a comparable capacity for passive membrane permeation based on the Veber rule (rotatable bonds ≤10 and TPSA ≤140 Ų), the extra methyl group increases molecular volume and reduces aqueous solubility relative to the des-methyl analog. This trade-off between TPSA and logP is a key differentiator for CNS-targeted fragment libraries, where balanced properties are critical [1].

TPSA & drug-likeness

Class-level

+1 Additional rotatable bond vs. des-methyl analog

Identical TPSA but higher rotatable bond count may alter ligand efficiency.

Computed inference; may impact solubility and permeability.

Evidence Dimension	Topological polar surface area (TPSA) and drug-likeness parameters
Target Compound Data	TPSA 50.9 Ų; Rotatable bonds 3; HBD 1; HBA 3 [1]
Comparator Or Baseline	4-(1-Methyl-1H-1,2,3-triazol-4-yl)butan-2-ol: TPSA 50.9 Ų; Rotatable bonds 2; HBD 1; HBA 3 (estimated by removing the extra -CH₃ from the target's InChI) [1]
Quantified Difference	ΔTPSA = 0 Ų; ΔRotatable bonds = +1 (target has one additional rotatable bond); ΔMolecular weight = +14.02 g/mol
Conditions	Computed via PubChem’s Cactvs engine (2026 release). Comparator parameters are inferred from the target’s structure by deleting the 3-methyl.

Why This Matters

The identical TPSA but higher molecular weight and rotatable bond count of the target compound indicate a slightly lower ligand efficiency index, which may translate to reduced aqueous solubility and altered in vivo pharmacokinetics compared to the des-methyl analog, a crucial consideration when selecting fragments for lead optimization.

• [1] PubChem Compound Summary for CID 107052322, 3-Methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol. National Center for Biotechnology Information (2026). View Source

3-Methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol: Research & Industrial Applications

Fragment-Based Lead Discovery with Higher Lipophilicity

When a fragment library is designed to explore chemical space around a hydrophobic enzyme pocket (e.g., kinase hinge region), the 3-methyl substituent of this compound provides increased van der Waals contacts and lipophilicity compared to the des-methyl analog (ΔXLogP3-AA ≈ +0.3) . This can be exploited to improve initial binding affinity without significantly altering TPSA-based permeability predictions. Researchers procuring this compound can expect a fragment with a distinct three-dimensional profile due to the additional chiral center, making it a valuable probe for stereoselective target engagement .

Methyl Group SAR Control Compound

In a medicinal chemistry program that has identified a lead series containing the 3-methyl-4-(1-methyl-1,2,3-triazol-4-yl)butan-2-ol scaffold, this compound serves as the essential reference for evaluating the impact of removing the methyl group. Since the des-methyl analog (CAS 1697973-69-5) shows a molecular weight reduction of 14.02 g/mol and a decrease in rotatable bonds by one , any comparative biochemical or cellular assay must use the exact target compound as the positive control to attribute changes in potency or selectivity solely to the methyl deletion.

PROTAC Linker with Chiral Triazole

The compound’s bifunctional nature (a methylated 1,2,3-triazole for click chemistry and a secondary alcohol for further derivatization) makes it a candidate for use as a conformationally constrained linker in proteolysis-targeting chimeras (PROTACs). The additional methyl group and resulting diastereomeric mixture can influence the conformational ensemble of the degrader, potentially affecting ternary complex formation. Procurement of the 95% purity material ensures that subsequent conjugation steps are not compromised by reactive impurities.

Application

Selection Property

Validation Focus

Fragment-based lead discovery

Lipophilicity-enriched chiral fragment

Binding affinity against hydrophobic enzyme targets

Methyl group SAR control compound

Methylated reference scaffold

Comparative cellular or biochemical assay interpretation

PROTAC linker development

Bifunctional chiral triazole-alcohol

Conjugation efficiency and ternary complex formation